Cas no 63247-94-9 ((PENTAMETHYLDISILYL)ACETYLENE 97)

(PENTAMETHYLDISILYL)ACETYLENE 97 structure
63247-94-9 structure
Product Name:(PENTAMETHYLDISILYL)ACETYLENE 97
CAS No:63247-94-9
MF:C7H16Si2
MW:156.372943878174
CID:959483
PubChem ID:24879659
Update Time:2025-07-28

(PENTAMETHYLDISILYL)ACETYLENE 97 Chemical and Physical Properties

Names and Identifiers

    • (PENTAMETHYLDISILYL)ACETYLENE 97
    • ethynyl-dimethyl-trimethylsilylsilane
    • (Pentamethyldisilyl)acetylene
    • Disilane,ethynylpentamethyl
    • (Pentamethyldisilyl)acetylene, 97%
    • 63247-94-9
    • DTXSID50391192
    • (Pentamethyldisilyl)acetylene,97%
    • MDL： MFCD03427185
    • Inchi： 1S/C7H16Si2/c1-7-9(5,6)8(2,3)4/h1H,2-6H3
    • InChI Key： YJKJAVGMVVVJPZ-UHFFFAOYSA-N
    • SMILES： [Si](C)(C)(C)[Si](C#C)(C)C

Computed Properties

  • Exact Mass: 156.07900
  • Monoisotopic Mass: 156.07905358g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Color/Form: colorless liquid
  • Density: 0.795 g/mL at 25 °C(lit.)
  • Boiling Point: 125 °C(lit.)
  • Flash Point: Degrees Fahrenheit:53.6°F
    Degrees Celsius:12°C
  • Refractive Index: n20/D 1.4410(lit.)
  • PSA: 0.00000
  • LogP: 2.28380
  • Solubility: Not available

(PENTAMETHYLDISILYL)ACETYLENE 97 Security Information

  • Symbol: GHS02
  • Signal Word：Danger
  • Hazard Statement： H225
  • Warning Statement： P210
  • Hazardous Material transportation number：UN 1993 3/PG 1
  • WGK Germany：3
  • Hazard Category Code： 11
  • Safety Instruction： 16-33
  • Hazardous Material Identification： F

(PENTAMETHYLDISILYL)ACETYLENE 97 Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(PENTAMETHYLDISILYL)ACETYLENE 97 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-236325-1g
(Pentamethyldisilyl)acetylene,
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1g
 ￥730.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-236325-1 g
(Pentamethyldisilyl)acetylene,
 63247-94-9
1g
 ￥730.00 2023-07-10

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